Cas no 167298-40-0 (tert-butyl N-[(1S)-3-oxocyclopentyl]carbamate)

tert-butyl N-[(1S)-3-oxocyclopentyl]carbamate Properties

Names and Identifiers

• (S)-tert-Butyl (3-oxocyclopentyl)carbamate
• (S)-3-(Boc-amino)cyclopentanone
• (S)-N-BOC-3-AMINO-CYCLOPENTANONE
• (S)-tert-butyl 3-oxocyclopentylcarbamate
• Carbamic acid,[(1S)-3-oxocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(1S)-3-oxocyclopentyl]carbamate
• (S)-(3-Oxocyclopentyl)carbamic acid 1,1-dimethylethyl ester
• tert-butyl [(1S)-3-oxocyclopentyl]carbamate
• tert-butyl N-(3-oxocyclopentyl)carbaMate
• [(1S)-3-Oxocyclopentyl]carbamic acid tert-butyl ester
• Carbamic acid, [(1S)-3-oxocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• CLOXAWYNXXEWBT-ZETCQYMHSA-N
• (1S)-(Boc-amino)-3-oxocyclopentane
• FCH3516986
• PB22919
• AX8220625
• tert
• CS-0048034
• AKOS016844245
• AS-80520
• MFCD18089809
• AM20090003
• SCHEMBL8320677
• (S)-tert-butyl(3-oxocyclopentyl)carbamate
• GS-5852
• 167298-40-0
• (S)-3-(BOC-AMINO)CYCLOPENTANONE
• DTXSID20666920
• DB-344966
• (S)-3-(Boc-aMino)cyclopentanone
• +Expand

• MDL： MFCD18089809
• InChIKey： CLOXAWYNXXEWBT-ZETCQYMHSA-N
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h7H,4-6H2,1-3H3,(H,11,13)/t7-/m0/s1
• SMILES： O(C(N([H])[C@]1([H])C([H])([H])C(C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 199.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 199.12084340g/mol
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 1.83710
• PSA: 58.89000
• Boiling Point: 319.2±31.0°C at 760 mmHg
• Density: 1.07